Cas no 1805882-20-5 (Methyl 2-methyl-3-propionylbenzoate)

Methyl 2-methyl-3-propionylbenzoate is a benzoate ester derivative featuring both methyl and propionyl functional groups at the 2- and 3-positions of the aromatic ring. This compound is of interest in organic synthesis due to its versatile reactivity, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of the propionyl group enhances its utility in carbonyl-based reactions, while the ester functionality allows for further derivatization. Its well-defined structure and stability under standard conditions make it a reliable building block for complex molecular frameworks. The compound is typically handled under inert conditions to preserve its integrity.

Methyl 2-methyl-3-propionylbenzoate structure

1805882-20-5 structure

Product Name:Methyl 2-methyl-3-propionylbenzoate

CAS No:1805882-20-5

MF:C₁₂H₁₄O₃

MW:206.237763881683

CID:5002096

Update Time:2025-10-12

Methyl 2-methyl-3-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-methyl-3-propionylbenzoate
- Inchi： 1S/C12H14O3/c1-4-11(13)9-6-5-7-10(8(9)2)12(14)15-3/h5-7H,4H2,1-3H3
- InChI Key： RIHAPLIOSISMNZ-UHFFFAOYSA-N
- SMILES： O=C(CC)C1C=CC=C(C(=O)OC)C=1C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 247
XLogP3: 2.3
Topological Polar Surface Area: 43.4

Methyl 2-methyl-3-propionylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010013564-250mg	Methyl 2-methyl-3-propionylbenzoate	1805882-20-5	97%	250mg	475.20 USD	2021-07-05
Alichem	A010013564-500mg	Methyl 2-methyl-3-propionylbenzoate	1805882-20-5	97%	500mg	806.85 USD	2021-07-05
Alichem	A010013564-1g	Methyl 2-methyl-3-propionylbenzoate	1805882-20-5	97%	1g	1,460.20 USD	2021-07-05

Methyl 2-methyl-3-propionylbenzoate Related Literature

1. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584

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Additional information on Methyl 2-methyl-3-propionylbenzoate

Comprehensive Overview of Methyl 2-methyl-3-propionylbenzoate (CAS No. 1805882-20-5): Properties, Applications, and Industry Insights

Methyl 2-methyl-3-propionylbenzoate (CAS No. 1805882-20-5) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries due to its unique structural features and versatile reactivity. This ester derivative, characterized by a methyl ester group and a propionyl substituent on a benzene ring, serves as a critical intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₄O₃, and precise steric configuration make it valuable for designing bioactive molecules, particularly in drug discovery programs targeting inflammation and metabolic disorders.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of Methyl 2-methyl-3-propionylbenzoate. Researchers are exploring catalytic methods to reduce waste, aligning with the sustainable synthesis demands frequently searched in academic databases. The compound’s low toxicity profile (as per available data) further enhances its appeal for applications requiring biocompatibility, such as cosmetic additives or flavor enhancers—topics trending in consumer product forums.

Analytical studies highlight the compound’s stability under ambient conditions, though storage recommendations suggest protection from prolonged UV exposure due to its photosensitive ketone moiety. Advanced techniques like HPLC and NMR spectroscopy are typically employed for purity verification, addressing common queries about quality control protocols for synthetic intermediates. These methods ensure batch-to-batch consistency, a priority for manufacturers complying with GMP standards.

In the pharmaceutical sector, Methyl 2-methyl-3-propionylbenzoate is investigated for its role in synthesizing non-steroidal anti-inflammatory drugs (NSAIDs) analogs. Patent literature reveals its utility in modifying drug pharmacokinetics—a hot topic in medicinal chemistry discussions online. Additionally, its lipophilic nature makes it a candidate for prodrug development, answering frequent searches about drug delivery optimization strategies.

The agrochemical industry also explores derivatives of this compound for crop protection agents, capitalizing on its aromatic backbone’s ability to bind biological targets. This aligns with growing public interest in eco-friendly pesticides, as seen in search engine analytics. However, comprehensive environmental impact studies remain an area for further research, a gap often noted in scientific forums.

From a commercial perspective, suppliers of Methyl 2-methyl-3-propionylbenzoate emphasize scalability, responding to market demands for cost-effective intermediates. Pricing volatility of raw materials like methyl benzoate derivatives—a frequently searched term in procurement circles—remains a challenge. Strategic sourcing and process intensification are proposed solutions discussed in industry whitepapers.

Regulatory compliance is another critical aspect. While not classified as hazardous under major chemical inventories, proper SDS documentation (a top-searched term in compliance databases) is essential for safe handling. The compound’s biodegradability data, though limited, is increasingly requested by environmentally conscious buyers, reflecting broader shifts toward ESG-driven procurement.

Future research directions may explore the compound’s potential in material science, such as polymer modifiers or organic semiconductors—areas gaining traction in nanotechnology searches. Collaborative efforts between academia and industry could unlock novel applications, leveraging the molecule’s balanced hydrophobicity and structural tunability.